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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 4,6-
dichloro-5-nitropyrimidine, a key intermediate in the synthesis of various biologically active

molecules.[1] This document includes a summary of its physical properties, detailed

experimental protocols for thermal analysis, and a diagram illustrating its synthetic context.

Core Physicochemical Data

4,6-Dichloro-5-nitropyrimidine is a solid at room temperature, appearing as a white to pale
brown crystalline substance.[1][2] Its key physical properties are summarized in the table

below.
Property Value Source
Melting Point 100 - 103 °C [1112113114]
Boiling Point Data not available
Molecular Formula C4HCI2N302 [1]
Molecular Weight 193.98 g/mol [11[3]
Appearance White to oﬁ—white to pale 2]
brown solid
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Note: The boiling point for 4,6-dichloro-5-nitropyrimidine is not readily available in scientific
literature, which may suggest that the compound decomposes at elevated temperatures before
reaching a boiling point.

Experimental Protocols

The following are detailed methodologies for the determination of the melting point of solid
organic compounds like 4,6-dichloro-5-nitropyrimidine.

Melting Point Determination using a Capillary Tube
Method (Thiele Tube or Melting Point Apparatus)

This method is a standard procedure for determining the melting point of a crystalline solid.
Apparatus:
e Glass capillary tubes (sealed at one end)

Thermometer

Thiele tube or a commercial melting point apparatus

Heating medium (e.g., mineral oil for Thiele tube)

Spatula

Mortar and pestle (optional, for pulverizing the sample)

Procedure:

o Sample Preparation: A small amount of dry 4,6-dichloro-5-nitropyrimidine is finely
powdered. The open end of a glass capillary tube is pressed into the powder, and the tube is
tapped gently to pack the solid into the sealed end.[5][6][7] The sample should be packed to
a height of 1-2 mm.[5][6]

e Apparatus Setup:
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o Thiele Tube: The capillary tube is attached to a thermometer with a rubber band or thread,
ensuring the sample is aligned with the thermometer bulb. The thermometer and attached
capillary are then inserted into the Thiele tube containing a heating oil.[5]

o Melting Point Apparatus: The capillary tube is inserted into the heating block of the
apparatus.[2][7]

e Heating: The apparatus is heated gently. For a preliminary determination, a rapid heating
rate can be used to find an approximate melting range. For an accurate measurement, the
heating rate should be slow, around 1-2 °C per minute, as the temperature approaches the
expected melting point.[2][7]

o Observation and Data Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
becomes a clear liquid is recorded as the end of the melting range.[2][7][8] For a pure
compound, this range is typically narrow (0.5-1.0 °C).[2]

Synthetic Pathway and Applications

4,6-Dichloro-5-nitropyrimidine is a versatile synthetic intermediate.[1] It is commonly used in
the development of pharmaceuticals, particularly for cancer and bacterial infection treatments,
as well as in the formulation of agrochemicals like herbicides and fungicides.[1] Its synthesis
typically involves the chlorination of 4,6-dihydroxy-5-nitropyrimidine.

Below is a diagram illustrating the logical workflow of its synthesis and subsequent application.
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Caption: Synthetic workflow of 4,6-dichloro-5-nitropyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b016160#4-6-dichloro-5-nitropyrimidine-melting-point-
and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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